9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one 9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC14972869
InChI: InChI=1S/C18H19N5O2S2/c1-11-4-3-5-23-14(11)19-15(22-8-6-21(2)7-9-22)12(17(23)25)10-13-16(24)20-18(26)27-13/h3-5,10H,6-9H2,1-2H3,(H,20,24,26)/b13-10-
SMILES:
Molecular Formula: C18H19N5O2S2
Molecular Weight: 401.5 g/mol

9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

CAS No.:

Cat. No.: VC14972869

Molecular Formula: C18H19N5O2S2

Molecular Weight: 401.5 g/mol

* For research use only. Not for human or veterinary use.

9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one -

Specification

Molecular Formula C18H19N5O2S2
Molecular Weight 401.5 g/mol
IUPAC Name (5Z)-5-[[9-methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
Standard InChI InChI=1S/C18H19N5O2S2/c1-11-4-3-5-23-14(11)19-15(22-8-6-21(2)7-9-22)12(17(23)25)10-13-16(24)20-18(26)27-13/h3-5,10H,6-9H2,1-2H3,(H,20,24,26)/b13-10-
Standard InChI Key PTPGBMPUYQLYNZ-RAXLEYEMSA-N
Isomeric SMILES CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)NC(=S)S3)N4CCN(CC4)C
Canonical SMILES CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)NC(=S)S3)N4CCN(CC4)C

Introduction

The compound 9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule belonging to the pyrido[1,2-a]pyrimidine class. It features a unique combination of structural elements, including a thiazolidinone moiety and a piperazine ring, which contribute to its potential applications in medicinal chemistry and drug design. The molecular formula of this compound is C₁₅H₁₈N₄O₂S.

Structural Highlights

  • Pyrido[1,2-a]pyrimidine Core: This core structure is known for its diverse biological activities.

  • Thiazolidinone Moiety: Known for antimicrobial properties.

  • Piperazine Ring: Often associated with potential central nervous system (CNS) activity.

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes. These routes often start with the preparation of the pyrido[1,2-a]pyrimidine core, followed by the incorporation of the thiazolidinone and piperazine components. The specific synthesis pathway can vary depending on the availability of starting materials and desired substituents.

Related Compounds

Compound NameStructure HighlightsUnique Features
Pyrido[1,2-a]pyrimidine DerivativesPyridine and Pyrimidine RingsExhibits Different Biological Activities
Thiazolidine DerivativesThiazolidine Ring with Various SubstituentsKnown for Antimicrobial Properties
Piperazine-Based CompoundsIncorporates Piperazine RingPotential CNS Activity

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